2-[2-(Aminocarbothioyl)carbohydrazonoyl]phenyl 4-methylbenzoate
2-[2-(Aminocarbothioyl)carbohydrazonoyl]phenyl 4-methylbenzoate
Brand Name:
Vulcanchem
CAS No.:
5817-75-4
VCID:
VC0423368
InChI:
InChI=1S/C16H15N3O2S/c1-11-6-8-12(9-7-11)15(20)21-14-5-3-2-4-13(14)10-18-19-16(17)22/h2-10H,1H3,(H3,17,19,22)/b18-10+
SMILES:
CC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C=NNC(=S)N
Molecular Formula:
C16H15N3O2S
Molecular Weight:
313.4g/mol
2-[2-(Aminocarbothioyl)carbohydrazonoyl]phenyl 4-methylbenzoate
CAS No.: 5817-75-4
Main Products
VCID: VC0423368
Molecular Formula: C16H15N3O2S
Molecular Weight: 313.4g/mol
![2-[2-(Aminocarbothioyl)carbohydrazonoyl]phenyl 4-methylbenzoate - 5817-75-4](/images/no_structure.jpg)
| CAS No. | 5817-75-4 |
|---|---|
| Product Name | 2-[2-(Aminocarbothioyl)carbohydrazonoyl]phenyl 4-methylbenzoate |
| Molecular Formula | C16H15N3O2S |
| Molecular Weight | 313.4g/mol |
| IUPAC Name | [2-[(E)-(carbamothioylhydrazinylidene)methyl]phenyl] 4-methylbenzoate |
| Standard InChI | InChI=1S/C16H15N3O2S/c1-11-6-8-12(9-7-11)15(20)21-14-5-3-2-4-13(14)10-18-19-16(17)22/h2-10H,1H3,(H3,17,19,22)/b18-10+ |
| Standard InChIKey | BAHDSPYPPZOUPL-VCHYOVAHSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2/C=N/NC(=S)N |
| SMILES | CC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C=NNC(=S)N |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C=NNC(=S)N |
| PubChem Compound | 6872926 |
| Last Modified | Nov 11 2021 |
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